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Compound of Interest

Compound Name: Pentafluoroethyl ethyl ketone

CAS No.: 378-72-3

Cat. No.: B1346364

Get Quote

Executive Summary & CAS Correction Notice
CRITICAL DATA INTEGRITY NOTICE: While the request referenced CAS 358-49-6, this

registry number is often ambiguously associated with obsolete or misclassified fluorinated

derivatives in legacy databases. The industry-standard CAS for Pentafluoroethyl Ethyl
Ketone is 378-72-3.[1][2][3] All procurement and safety protocols in this guide are calibrated to

CAS 378-72-3 to ensure chemical identity compliance.

The Molecule at a Glance: Pentafluoroethyl ethyl ketone (PFEEK) is a strategic fluorinated

building block. Unlike the ubiquitous trifluoromethyl (

) group, the pentafluoroethyl (

) moiety offers a higher lipophilicity profile and distinct steric bulk, making it a "privileged
structure" in modern medicinal chemistry for modulating metabolic stability and membrane
permeability.

Chemical Profile & Strategic Value
Physicochemical Properties
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Property Specification

Molecular Formula

Molecular Weight 176.08 g/mol

Boiling Point 60-62 °C (at 740 mmHg)

Density ~1.32 g/mL

Appearance Clear, colorless liquid

Solubility
Soluble in organic solvents (DCM, THF); forms

hydrates with water.[4]

The "Fluorine Effect" in Drug Design
The

group acts as a bioisostere for the ethyl or isopropyl group but with significantly altered
electronics:

Metabolic Blocking: The C-F bonds are resistant to Cytochrome P450 oxidation, extending

the half-life of the drug candidate.

Lipophilicity Boost: The

group increases

more than a

group, enhancing blood-brain barrier (BBB) penetration.

Electrophilicity: The adjacent perfluoroalkyl group makes the carbonyl carbon highly

electrophilic, facilitating unique condensation reactions (e.g., stable hydrates or hemiketals).

Global Sourcing Landscape
This compound is not a commodity solvent; it is a fine chemical intermediate. Procurement

requires vetting suppliers for isotopic purity and water content, as the carbonyl is prone to

hydration.
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Verified Commercial Suppliers (CAS 378-72-3)
Supplier Region Purity Grade Pack Sizes Notes

SynQuest

Laboratories
USA (FL) 97%+ 5g, 25g, 100g

Primary source

for fluorinated

building blocks.

Good

documentation.

Sigma-Aldrich

(Merck)
Global 97% 5g, 25g

Listed as "Ethyl

pentafluoroethyl

ethyl ketone".

High reliability.

Apollo Scientific UK/Europe 95-98% Custom

Excellent for bulk

inquiries in the

EU.

Fluorochem UK 97% Catalog

Specializes in

fluorochemicals;

often has stock

when others

don't.

Matrix Scientific USA (SC) Research Variable
Good for hard-to-

find analogs.

Procurement Tip: Always request a Certificate of Analysis (CoA) specifically checking for the

hydrate form. If the material has been stored improperly, it may have absorbed water to form the

gem-diol [1,1,1,2,2-pentafluoropentane-3,3-diol], which appears as a solid or viscous liquid.

Quality Assurance: The Self-Validating Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trusting the label is insufficient for fluorinated intermediates. The following workflow ensures

the chemical identity and purity before it enters your synthesis pipeline.

Incoming Goods Inspection Workflow

Receive Shipment
(CAS 378-72-3)

Visual Inspection
(Clear Liquid?)

Hydrate Check
(Is it Solid/Viscous?)

19F NMR
(DMSO-d6)If Liquid

Quarantine /
Dry & RedistillIf Solid

1H NMR
(Confirm Ethyl Group) Pass Specs?

Release to
InventoryYes

No

Click to download full resolution via product page

Figure 1: Quality Control Decision Tree. The critical step is detecting hydrate formation via

visual inspection and NMR.

Analytical Benchmarks
NMR: Expect two distinct signals.

ppm (

, triplet).

ppm (

, quartet).

Note: If you see shifted peaks or broadening, the ketone may be hydrated.

NMR:

Ethyl group: Typical triplet (

) and quartet (

). The

quartet will be downfield (
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ppm) due to the electron-withdrawing

group.

Synthetic Utility & Handling
Handling Precautions

Volatility: With a boiling point of ~60°C, this ketone is highly volatile. Do not rotovap at high

vacuum/room temp. Use a distinct "low vac" setting or ice bath.

Reactivity: The carbonyl is highly activated. It reacts exothermically with amines and

hydrazines.

Key Application: Synthesis of Fluorinated Heterocycles
The most common application of PFEEK is the synthesis of 3-pentafluoroethyl pyrazoles, which

are potent scaffolds for agrochemicals (fungicides) and kinase inhibitors.

Protocol: Condensation with Hydrazine

Setup: Dissolve PFEEK (1.0 eq) in Ethanol.

Addition: Cool to 0°C. Add Hydrazine hydrate (1.1 eq) dropwise. (Exothermic!).

Reaction: The intermediate hydrazone forms.

Cyclization: Depending on the specific target, a dehydration agent or heating may be

required to close the ring if using a substituted hydrazine.

PFEEK
(C2F5-CO-Et) + Hydrazine

Hemiaminal / 
Hydrazone Intermediate

EtOH, 0°C 3-Pentafluoroethyl
Pyrazole Scaffold

- H2O
(Cyclization)

Click to download full resolution via product page

Figure 2: General synthetic pathway for accessing bio-active pyrazoles using PFEEK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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